Cas no 76014-33-0 (17,20,23-Hexacosatrienoic acid, (Z,Z,Z)-)

17,20,23-Hexacosatrienoic acid, (Z,Z,Z)- structure
76014-33-0 structure
Product Name:17,20,23-Hexacosatrienoic acid, (Z,Z,Z)-
CAS No:76014-33-0
MF:C26H46O2
MW:390.642248630524
CID:538606
PubChem ID:71403673
Update Time:2025-04-19

17,20,23-Hexacosatrienoic acid, (Z,Z,Z)- Chemical and Physical Properties

Names and Identifiers

    • 17,20,23-Hexacosatrienoic acid, (Z,Z,Z)-
    • hexacosa-17,20,23-trienoic acid
    • 76014-33-0
    • DTXSID60824567
    • Inchi: 1S/C26H46O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26(27)28/h3-4,6-7,9-10H,2,5,8,11-25H2,1H3,(H,27,28)
    • InChI Key: LEDQXDMQVKXKAT-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCCCCCCCCCC=CCC=CCC=CCC)=O

Computed Properties

  • Exact Mass: 390.34998
  • Monoisotopic Mass: 390.349780706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 21
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • XLogP3: 10.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm